Cas no 14293-06-2 (5-benzylpyrrolidin-2-one)

5-benzylpyrrolidin-2-one structure
5-benzylpyrrolidin-2-one structure
Product Name:5-benzylpyrrolidin-2-one
CAS No:14293-06-2
MF:C11H13NO
MW:175.227022886276
CID:156848
PubChem ID:99881
Update Time:2025-04-19

5-benzylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrrolidinone,5-(phenylmethyl)-
    • 5-benzylpyrrolidin-2-one
    • 5-(Phenylmethyl)-2-pyrrolidinone
    • 5-(phenylmethyl)pyrrolidin-2-one
    • 5-benzyl-2-pyrrolidinone
    • 5-benzyl-pyrrolidin-2-one
    • 5-benzyl-pyrrolidinone
    • AC1L417M
    • DMBPO
    • NSC248018
    • SureCN2132646
    • SCHEMBL2132646
    • CS-0236918
    • AKOS001658257
    • 226991-18-0
    • MLS000089868
    • HMS2485D21
    • 14293-06-2
    • AKOS017572586
    • Z1270257271
    • EU-0042691
    • CHEMBL1369971
    • SMR000024486
    • NSC 248018
    • NSC-248018
    • EN300-175166
    • (5S)-5-(phenylMethyl)-2-Pyrrolidinone
    • UJTLWBQZNAXBAQ-UHFFFAOYSA-N
    • 2-Pyrrolidinone, 5-(phenylmethyl)-
    • STK089287
    • DB-168205
    • AO-365/15162063
    • Inchi： 1S/C11H13NO/c13-11-7-6-10(12-11)8-9-4-2-1-3-5-9/h1-5,10H,6-8H2,(H,12,13)
    • InChI Key： UJTLWBQZNAXBAQ-UHFFFAOYSA-N
    • SMILES： O=C1CCC(CC2C=CC=CC=2)N1

Computed Properties

  • Exact Mass: 175.09979
  • Monoisotopic Mass: 175.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • Density: 1.098±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 62.2-63.3 ºC (ligroine ethyl ether )
  • Boiling Point: 362°Cat760mmHg
  • Flash Point: 213.8°C
  • Refractive Index: 1.553
  • Solubility: Slightly soluble (1.2 g/l) (25 º C),
  • PSA: 29.1
  • LogP: 1.83650

5-benzylpyrrolidin-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B703323-10mg
5-benzylpyrrolidin-2-one
 14293-06-2
10mg
 $ 50.00 2022-06-06
TRC
B703323-50mg
5-benzylpyrrolidin-2-one
 14293-06-2
50mg
 $ 185.00 2022-06-06
TRC
B703323-100mg
5-benzylpyrrolidin-2-one
 14293-06-2
100mg
 $ 275.00 2022-06-06
Enamine
EN300-175166-0.05g
5-benzylpyrrolidin-2-one
 14293-06-2 95%
0.05g
 $166.0 2023-09-20
Enamine
EN300-175166-0.1g
5-benzylpyrrolidin-2-one
 14293-06-2 95%
0.1g
 $248.0 2023-09-20
Enamine
EN300-175166-0.25g
5-benzylpyrrolidin-2-one
 14293-06-2 95%
0.25g
 $353.0 2023-09-20
Enamine
EN300-175166-0.5g
5-benzylpyrrolidin-2-one
 14293-06-2 95%
0.5g
 $557.0 2023-09-20
Enamine
EN300-175166-1.0g
5-benzylpyrrolidin-2-one
 14293-06-2 95%
1g
 $714.0 2023-04-20
Enamine
EN300-175166-2.5g
5-benzylpyrrolidin-2-one
 14293-06-2 95%
2.5g
 $1399.0 2023-09-20
Enamine
EN300-175166-5.0g
5-benzylpyrrolidin-2-one
 14293-06-2 95%
5g
 $2070.0 2023-04-20

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